Cas no 895653-57-3 (2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3-chloro-4-methylphenyl)acetamide)

• Product Name: 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3-chloro-4-methylphenyl)acetamide
• CAS No: 895653-57-3
• MF: C₂₇H₂₃ClN₂O₄
• MW: 474.935526132584
• CID: 5964317
• PubChem ID: 18560098
• Update Time: 2025-06-27

2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3-chloro-4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3-chloro-4-methylphenyl)acetamide
• 2-(3-benzoyl-6-ethoxy-4-oxoquinolin-1-yl)-N-(3-chloro-4-methylphenyl)acetamide
• 895653-57-3
• AKOS001819187
• 2-(3-benzoyl-6-ethoxy-4-oxoquinolin-1(4H)-yl)-N-(3-chloro-4-methylphenyl)acetamide
• F1609-0070

• Inchi： 1S/C27H23ClN2O4/c1-3-34-20-11-12-24-21(14-20)27(33)22(26(32)18-7-5-4-6-8-18)15-30(24)16-25(31)29-19-10-9-17(2)23(28)13-19/h4-15H,3,16H2,1-2H3,(H,29,31)
• InChI Key： INMXVDSWXRRQDN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(Cl)=C1)(=O)CN1C2=C(C=C(OCC)C=C2)C(=O)C(C(=O)C2=CC=CC=C2)=C1

Computed Properties

• Exact Mass: 474.1346349g/mol
• Monoisotopic Mass: 474.1346349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 794
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 75.7Ų

Additional information on 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3-chloro-4-methylphenyl)acetamide

Introduction to 2-(3-Benzoyl-6-Ethoxy-4-Oxo-1,4-Dihydroquinolin-1-yl)-N-(3-Chloro-4-Methylphenyl)acetamide (CAS No. 895653-57-3)

2-(3-Benzoyl-6-Ethoxy-4-Oxo-1,4-Dihydroquinolin-1-yl)-N-(3-Chloro-4-Methylphenyl)acetamide (CAS No. 895653-57-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Benzoyl Ethoxy Quinoline Acetamide (BEQA), is characterized by its unique structural features and potential therapeutic applications. The compound is a derivative of quinoline, a heterocyclic aromatic compound with a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of Benzoyl Ethoxy Quinoline Acetamide consists of a quinoline ring system substituted with a benzoyl group at the 3-position, an ethoxy group at the 6-position, and an acetamide moiety attached to the 1-position. The acetamide group is further substituted with a 3-chloro-4-methylphenyl group, which imparts additional functional diversity and biological activity to the molecule. The presence of these substituents contributes to the compound's overall stability and solubility, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of Benzoyl Ethoxy Quinoline Acetamide in the treatment of various diseases. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that BEQA can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This suggests that BEQA may have therapeutic potential in inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the anticancer activity of Benzoyl Ethoxy Quinoline Acetamide. Preclinical studies have demonstrated that BEQA can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings suggest that BEQA could be developed as a novel anticancer agent for the treatment of solid tumors.

In addition to its anti-inflammatory and anticancer properties, Benzoyl Ethoxy Quinoline Acetamide has also shown promise in neurodegenerative diseases. Research has indicated that BEQA can protect neurons from oxidative stress and prevent the aggregation of amyloid-beta peptides, which are associated with Alzheimer's disease. These neuroprotective effects make BEQA a potential candidate for the development of new therapies for neurodegenerative disorders.

The pharmacokinetic properties of Benzoyl Ethoxy Quinoline Acetamide have been extensively studied to understand its behavior in biological systems. In vivo studies have shown that BEQA has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing. The compound is metabolized primarily through hepatic enzymes, and its major metabolites have been identified and characterized.

To further evaluate the safety and efficacy of Benzoyl Ethoxy Quinoline Acetamide, several clinical trials are currently underway. These trials aim to assess the compound's therapeutic potential in various disease models and to identify any potential side effects or adverse reactions. Preliminary results from phase I trials have been promising, with no significant safety concerns reported at therapeutic doses.

In conclusion, 2-(3-Benzoyl-6-Ethoxy-4-Oxo-1,4-Dihydroquinolin-1-yl)-N-(3-Chloro-4-Methylphenyl)acetamide (CAS No. 895653-57-3) is a promising compound with a diverse range of biological activities. Its anti-inflammatory, anticancer, and neuroprotective properties make it a valuable candidate for further development in pharmaceutical research. Ongoing clinical trials will provide crucial insights into its therapeutic potential and safety profile, paving the way for its potential use in treating various diseases.